Cas no 2077-13-6 (Benzene,1-chloro-2-(1-methylethyl)-)

1-chloro-2-(1-methylethyl)-benzene is a versatile organic compound characterized by its aromatic structure and chlorine substitution. This compound offers enhanced stability and reactivity, making it suitable for various chemical transformations. Its unique structure provides a platform for synthetic applications, including pharmaceuticals and agrochemicals. The product's purity and consistency ensure reliable performance in research and industrial settings.

Benzene,1-chloro-2-(1-methylethyl)- structure

2077-13-6 structure

Product Name:Benzene,1-chloro-2-(1-methylethyl)-

CAS No:2077-13-6

MF:C₉H₁₁Cl

MW:154.636641740799

CID:258883

PubChem ID:16377

Update Time:2025-07-20

Benzene,1-chloro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-chloro-2-(1-methylethyl)-
- 2-chlorocumene
- 2-Chloroisopropylbenzene
- Cumene, o-chloro-
- o-Chlorocumene
- 2077-13-6
- 1-Chloro-2-isopropylbenzene #
- 2-Isopropylchlorobenzene
- DTXSID2062165
- o-chloro-isopropylbenzene
- NS00026732
- 1-Chloro-2-(propan-2-yl)benzene
- 1-Chloro-2-isopropylbenzene
- chlorocumene
- 1-chloro-2-propan-2-ylbenzene
- EINECS 218-200-3
- SCHEMBL84509
- Benzene, 1-chloro-2-(1-methylethyl)-
- Inchi： 1S/C9H11Cl/c1-7(2)8-5-3-4-6-9(8)10/h3-7H,1-2H3
- InChI Key： RNEMUWDQJSRDMQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(C)C

Computed Properties

Exact Mass: 154.05503
Monoisotopic Mass: 154.054928
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 98.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.0324 (estimate)
Melting Point: -74.4°C
Boiling Point: 191.15°C
Flash Point: 71°C
Refractive Index: 1.5168
PSA: 0

Benzene,1-chloro-2-(1-methylethyl)- Pricemore >>

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